Cas no 923697-25-0 (3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid)

• Product Name: 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid
• CAS No: 923697-25-0
• MF: C₁₁H₁₃NO₆S₂
• MW: 319.354020833969
• CID: 3108760
• PubChem ID: 16226834
• Update Time: 2025-10-19

3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(1,1-dioxidotetrahydrothien-3-yl)amino]sulfonyl}benzoic acid
• 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid
• 923697-25-0
• Z53035751
• AKOS016519490
• 3-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfamoyl]benzoicacid
• CS-0235837
• 3-[(1,1-dioxothiolan-3-yl)sulfamoyl]benzoic acid
• 3-([(1,1-Dioxidotetrahydrothien-3-yl)amino]sulfonyl)benzoic acid
• AKOS001283486
• 3-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfamoyl]benzoic acid
• G36923
• 3-[[(1,1-Dioxidotetrahydrothien-3-yl)amino]sulfonyl]benzoic acid
• EN300-16250
• 3-(N-(1,1-Dioxidotetrahydrothiophen-3-yl)sulfamoyl)benzoic acid
• 3-[(1,1-dioxo-1$l^{6}-thiolan-3-yl)sulfamoyl]benzoic acid

• Inchi： 1S/C11H13NO6S2/c13-11(14)8-2-1-3-10(6-8)20(17,18)12-9-4-5-19(15,16)7-9/h1-3,6,9,12H,4-5,7H2,(H,13,14)
• InChI Key： NDDABTAVUZYSSP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NS(C1C=CC=C(C(=O)O)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 319.01842948Da
• Monoisotopic Mass: 319.01842948Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 134Ų

Additional information on 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid

Comprehensive Overview of 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid (CAS No. 923697-25-0)

3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid (CAS No. 923697-25-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a benzoic acid core with a thiolane sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of both sulfamoyl and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in designing enzyme inhibitors and therapeutic agents. Researchers are particularly interested in 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid for its potential to modulate biological pathways, such as those involving carbonic anhydrases or inflammatory mediators. Its CAS No. 923697-25-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's synthetic versatility is another key highlight. Its benzoic acid moiety allows for easy derivatization, enabling the creation of analogs with tailored properties. This feature aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can significantly alter biological activity. As such, 923697-25-0 is often used as a building block in medicinal chemistry projects.

From an industrial perspective, 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid is valued for its high purity and stability, making it suitable for large-scale applications. Manufacturers emphasize its role in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients). The compound's CAS registry number is a critical identifier for procurement and regulatory compliance, ensuring traceability in supply chains.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of sulfonamide derivatives is essential to minimize risks. Researchers often inquire about its solubility, storage conditions, and compatibility with other reagents—topics frequently addressed in technical datasheets.

In summary, 3-[(1,1-dioxo-1λ?-thiolan-3-yl)sulfamoyl]benzoic acid (CAS No. 923697-25-0) represents a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted properties continue to inspire innovations in drug discovery and material science.